Cas no 69196-07-2 (2-Hydrazinyl-4-methylbenzoic acid)

• Product Name: 2-Hydrazinyl-4-methylbenzoic acid
• CAS No: 69196-07-2
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5008367
• Update Time: 2025-10-30

2-Hydrazinyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydrazinyl-4-methylbenzoic acid
• 2-Hydrazinyl-4-methylbenzoic acid

• Inchi： 1S/C8H10N2O2/c1-5-2-3-6(8(11)12)7(4-5)10-9/h2-4,10H,9H2,1H3,(H,11,12)
• InChI Key： BVPBWGYLHIUZOB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 0.3
• Topological Polar Surface Area: 75.4

Additional information on 2-Hydrazinyl-4-methylbenzoic acid

Introduction to 2-Hydrazinyl-4-methylbenzoic acid (CAS No. 69196-07-2)

2-Hydrazinyl-4-methylbenzoic acid, with the chemical formula C₈H₉N₃O₂, is a significant compound in the field of pharmaceutical and biochemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both hydrazine and carboxylic acid functional groups makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The CAS number 69196-07-2 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other structurally similar molecules. Its molecular structure consists of a benzene ring substituted with a hydrazine group at the 2-position and a methyl group at the 4-position, along with a carboxylic acid moiety at one end. This arrangement contributes to its reactivity and makes it a valuable building block in organic synthesis.

In recent years, 2-hydrazinyl-4-methylbenzoic acid has been explored for its potential in developing novel therapeutic agents. Its hydrazine moiety is particularly interesting because it can participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are known for their biological activity. Additionally, the carboxylic acid group allows for further functionalization, enabling the synthesis of more complex derivatives.

One of the most promising areas of research involving 2-hydrazinyl-4-methylbenzoic acid is in the development of anti-inflammatory and anti-cancer agents. Studies have shown that hydrazine-containing compounds can interact with biological targets such as enzymes and receptors, modulating pathways involved in inflammation and cell proliferation. For instance, derivatives of this compound have been investigated for their ability to inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins that mediate inflammation.

Furthermore, the methyl group at the 4-position of the benzene ring may influence the compound's solubility and bioavailability, making it an attractive candidate for drug design. Researchers have utilized computational methods to predict how modifications at this position could enhance pharmacokinetic properties, potentially leading to more effective drug candidates.

Recent advancements in synthetic chemistry have also enabled the preparation of 2-hydrazinyl-4-methylbenzoic acid derivatives with enhanced biological activity. For example, researchers have synthesized analogs that exhibit potent inhibitory effects on kinases, which are enzymes involved in signal transduction pathways critical for cancer cell survival. These findings highlight the compound's potential as a scaffold for developing targeted therapies against various diseases.

The carboxylic acid group in 2-hydrazinyl-4-methylbenzoic acid provides another avenue for structural diversification. By introducing amides or esters derived from this group, scientists can create compounds with tailored properties suitable for specific therapeutic applications. For instance, ester derivatives have been explored for their role in drug delivery systems, where they can be designed to release active ingredients under specific physiological conditions.

In conclusion, 2-hydrazinyl-4-methylbenzoic acid (CAS No. 69196-07-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing biologically active molecules. Ongoing studies continue to uncover new applications for this compound, particularly in the development of anti-inflammatory and anti-cancer agents. As research progresses, 2-hydrazinyl-4-methylbenzoic acid is expected to play an increasingly important role in drug discovery and development.